CID 78068086
Description
CID 78068086 is a PubChem Compound Identifier (CID) assigned to a specific chemical entity in the PubChem database. For a comprehensive analysis of this compound, access to its PubChem entry would be required to retrieve its IUPAC name, stereochemistry, spectral data, and experimentally validated bioactivity profiles.
Properties
Molecular Formula |
Ge6Rh7 |
|---|---|
Molecular Weight |
1156.1 g/mol |
InChI |
InChI=1S/6Ge.7Rh |
InChI Key |
KHAYSGHVNWNNGE-UHFFFAOYSA-N |
Canonical SMILES |
[Ge].[Ge].[Ge].[Ge].[Ge].[Ge].[Rh].[Rh].[Rh].[Rh].[Rh].[Rh].[Rh] |
Origin of Product |
United States |
Preparation Methods
The synthesis of CID 78068086 involves multiple steps, including specific reaction conditions and industrial production methods. For instance, the preparation of certain derivatives involves reactions such as Friedel-Craft reactions, amidation, reduction, and protection reactions . These methods ensure the production of high-purity compounds suitable for various applications.
Chemical Reactions Analysis
CID 78068086 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions vary depending on the desired outcome. For example, oxidation reactions may involve the use of oxidizing agents like potassium permanganate, while reduction reactions might use reducing agents such as lithium aluminum hydride. The major products formed from these reactions depend on the specific reagents and conditions employed .
Scientific Research Applications
CID 78068086 has a wide range of applications in scientific research, particularly in the fields of chemistry, biology, medicine, and industry. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it may be used in studies involving nucleic acids and oligonucleotides, which are crucial for understanding genetic information and developing therapeutic applications Industrially, it can be used in the production of various chemical products and materials .
Mechanism of Action
The mechanism of action of CID 78068086 involves its interaction with specific molecular targets and pathways. For instance, it may act by inhibiting certain enzymes or binding to specific receptors, thereby modulating biological processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
Key Observations:
Drug-Likeness : LogP values near 2.0 and bioavailability scores of 0.55 align with Lipinski’s Rule of Five criteria, indicating favorable absorption profiles .
Toxicity Profiles: The absence of PAINS alerts in CAS 20358-06-9 and CAS 1046861-20-4 reduces risks of non-specific binding in biological assays .
Challenges in Comparative Studies
Data Availability : Many PubChem entries lack experimental validation, necessitating reliance on computational predictions .
Representation Variability: Differences in chemical notation (e.g., SMILES, InChI) can affect similarity scoring algorithms .
Contextual Relevance : Biological activity data must be interpreted within assay-specific contexts (e.g., concentration ranges, cell lines) .
Recommendations for Future Research
Experimental Validation : Prioritize compounds with high structural similarity to this compound for synthesis and bioactivity testing .
Database Curation: Expand PubChem annotations with pharmacokinetic and toxicokinetic data to enhance comparability .
Multi-Target Profiling : Apply polypharmacology models to identify off-target effects and repurposing opportunities .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
